Cas no 1984147-36-5 (ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate)

• Product Name: ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate
• CAS No: 1984147-36-5
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 6445058
• PubChem ID: 99992546
• Update Time: 2024-01-11

ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate
• 1984147-36-5
• ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate
• 5-(4-Amino-pyrazol-1-ylmethyl)-furan-2-carboxylic acid ethyl ester
• EN300-19346670

• Inchi： 1S/C11H13N3O3/c1-2-16-11(15)10-4-3-9(17-10)7-14-6-8(12)5-13-14/h3-6H,2,7,12H2,1H3
• InChI Key： MNSJJFWRGDFACX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC=C1CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters